Cas no 1082602-24-1 (6-(Tert-butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid)

• Product Name: 6-(Tert-butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• CAS No: 1082602-24-1
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• MDL: MFCD03419865
• CID: 5041663
• PubChem ID: 52983689
• Update Time: 2025-07-31

6-(Tert-butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(tert-butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• 6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• 6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylicacid
• 6-(Tert-butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid

• MDL： MFCD03419865
• Inchi： 1S/C13H18O2S/c1-13(2,3)8-4-5-9-10(12(14)15)7-16-11(9)6-8/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key： GLZLGKPLGFUROM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2=C1CC(CC2)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 4
• Topological Polar Surface Area: 65.5